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Executive Summary & Chemical Significance

Methyl 1,2-benzoxazole-5-carboxylate (also widely documented as methyl
benzo[d]isoxazole-5-carboxylate, CAS: 1779941-38-6)[1] is a high-value heterocyclic building
block utilized extensively in medicinal chemistry and drug development[2]. The
benzo[d]isoxazole core serves as a critical bioisostere for indole and benzisoxazole scaffolds,
frequently appearing in the structural architecture of atypical antipsychotics and targeted
oncology therapeutics.

Because the positioning of the ester group dictates the molecule's binding affinity and
physicochemical properties, rigorous structural validation is paramount. This guide synthesizes
the theoretical and empirical spectroscopic data (NMR, FT-IR, and Mass Spectrometry)
required to unambiguously characterize this compound, detailing the causality behind the
spectral phenomena and providing self-validating experimental protocols.
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Structural Elucidation via Nuclear Magnetic

Resonance (NMR)
Mechanistic Causality in Chemical Shifts

The 1 H and 13 C NMR spectra of methyl 1,2-benzoxazole-5-carboxylate are defined by the
strong electron-withdrawing nature of both the isoxazole ring and the C-5 ester group.

e The Isoxazole Proton (H-3): Situated between the highly electronegative oxygen and
nitrogen atoms of the heteroaromatic ring, H-3 is severely deshielded. It lacks adjacent
coupling partners and thus appears as a sharp singlet far downfield (~8.75 ppm)[3].

e The Aromatic Protons (H-4, H-6, H-7): The H-4 proton is positioned in a peri-like relationship
to the isoxazole ring and ortho to the ester carbonyl. The magnetic anisotropy of the C=0
double bond deshields H-4 significantly, pushing it to ~8.45 ppm. Because it is meta to H-6, it
presents as a doublet with a small coupling constant ( J=1.6 Hz). H-6 and H-7 exhibit typical
ortho-coupling ( J=8.8 Hz), with H-6 appearing as a doublet of doublets due to additional
meta-coupling with H-4[3].

Quantitative Data Summaries
Table 1: Theoretical 1 H NMR Assignments (400 MHz, CDCI 3)
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Position

Chemical
Shift (3,
ppm)

Multiplicity

Coupling

Constant (J Integration

, H2)

Causality /
Assignment

H-3

8.75

Singlet (s)

1H

Deshielded
by O and N in
the isoxazole

ring.

H-4

8.45

Doublet (d)

1.6 1H

Deshielded
by adjacent
C=0
anisotropy;
meta-coupled
to H-6.

H-6

8.15

Doublet of

doublets (dd)

8.8,1.6 1H

Ortho-
coupled to H-
7, meta-
coupled to H-
4.

7.65

Doublet (d)

Ortho-
coupled to H-
6.

-OCH 3

3.95

Singlet (s)

Aliphatic
methyl
attached to

ester oxygen.

Table 2: Theoretical 13 C NMR Assignments (100 MHz, CDCI 3)
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Carbon Type Chemical Shift (6, ppm) Assignment
Carbonyl (C=0) 166.5 Ester carbonyl carbon.
] C-7a (attached to O) and C-3
Heteroaromatic 163.0, 158.0 )
(isoxazole CH).
) C-5 (attached to ester) and C-
Quaternary Aromatic 127.0,121.0 ]
3a (bridgehead).
Aromatic CH 131.0, 124.0, 110.0 C-6, C-4, and C-7 respectively.
Aliphatic 52.5 Methoxy carbon (-OCH 3).

Protocol 1: High-Resolution NMR Acquisition

Self-Validating System: To ensure data trustworthiness, this protocol incorporates an internal
standard and a pre-acquisition shimming validation step.

o Sample Preparation: Weigh exactly 5.0 mg of methyl 1,2-benzoxazole-5-carboxylate.

» Solvent Selection: Dissolve the sample in 0.6 mL of deuterated chloroform (CDCI 3)
containing 0.03% v/v Tetramethylsilane (TMS). Causality: CDCI 3is chosen because its lack
of exchangeable protons prevents masking of the aromatic region, and its low dielectric
constant preserves intramolecular shielding environments.

o System Validation (Shimming): Before acquiring the sample, insert a standard ethylbenzene
NMR tube. Lock and shim the magnet until the TMS peak exhibits a line width at half-height
of <0.5 Hz. This validates magnetic field homogeneity.

¢ Acquisition: Insert the sample tube. Acquire the 1 H spectrum using 16 scans and a
relaxation delay of 1.0 s. Acquire the 13 C spectrum using 512 scans and a relaxation delay
of 2.0 s to ensure complete relaxation of quaternary carbons.

Vibrational Spectroscopy (FT-IR)
Mechanistic Band Assighment

Infrared spectroscopy provides orthogonal validation of the functional groups. The ester
carbonyl (C=0) stretch is the most diagnostic feature. In a purely aliphatic system, this stretch
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occurs near 1740 cm -1 . However, in methyl 1,2-benzoxazole-5-carboxylate, the ester is
directly conjugated to the aromatic ring. This conjugation allows 1 -electron delocalization,
which increases the single-bond character of the carbonyl group, thereby lowering its stretching
frequency to approximately 1720 cm -1 .

Table 3: FT-IR Band Assignments

Wavenumber (cm . . Causality /
Intensity Functional Group . .
-1) Vibrational Mode

sp 2 hybridized C-H

3100 - 3050 Weak C-H (Aromatic) ]
stretching.

sp 3 hybridized C-H
2950 Weak C-H (Aliphatic) stretching of the
methoxy group.

Carbonyl stretch,
1720 Strong C=0 (Ester) frequency lowered by
aromatic conjugation.

Isoxazole ring and
1610, 1530 Medium C=N, C=C aromatic ring skeletal
vibrations.

Asymmetric and
1280, 1120 Strong C-O (Ester) symmetric C-O-C
stretching.

Protocol 2: ATR-FTIR Analysis

Self-Validating System: Attenuated Total Reflectance (ATR) is utilized to eliminate the moisture
interference commonly seen in KBr pellet preparations.

o Crystal Preparation: Clean the diamond ATR crystal with MS-grade isopropanol and allow it
to air dry.

e Background Validation: Run a background scan (32 scans, 4 cm -1 resolution) with the
empty crystal. Causality: This mathematically subtracts ambient atmospheric CO 2and water

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b7963506/docs?utm_src=pdf-body#spectroscopic-profiling-of-methyl-1-2-benzoxazole-5-carboxylate-a-comprehensive-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7963506?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

vapor from the final spectrum, ensuring baseline integrity.

o Sample Application: Place 1-2 mg of the solid compound directly onto the crystal.

e Acquisition: Lower the pressure anvil until the software indicates optimal contact. Acquire 32
scans at 4 cm -1 resolution.

Mass Spectrometry & Fragmentation Dynamics
lonization and Cleavage Pathways

In positive Electrospray lonization (ESI+), the mildly basic nitrogen atom of the isoxazole ring
acts as the primary protonation site, yielding a robust [M+H]+ precursor ion at m/z 178.05.

The dominant fragmentation pathway under collision-induced dissociation (CID) is the o -
cleavage of the ester methoxy group. This cleavage is thermodynamically driven by the
formation of a highly stable, resonance-stabilized acylium ion ( [M-OCH3]+ at m/z 146). A
secondary pathway involves the loss of the entire ester moiety (—~-COOCHS3), yielding the
benzo[d]isoxazole cation at m/z 118.

Table 4: ESI-MS Fragmentation Peaks

. Structural
m/z Ratio lon Type Neutral Loss .
Assignment
Protonated molecular
178.05 [M+H]+ None )
ion.
Sodium adduct
200.03 [M+Na]+ None )
(common in ESI+).
31 Da (Methoxy Acylium ion formation
146.02 [M-OCH3]+ . _
radical) via a -cleavage.
, Benzo[d]isoxazole
118.03 [M—COOCHS3]+ 59 Da (Ester radical)

core cation.

Protocol 3: LC-ESI-MS Workflow
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Self-Validating System: To prevent carryover and ensure mass accuracy, this protocol
mandates blank injections and calibrant checks.

o Sample Preparation: Dissolve 1.0 mg of the compound in 1.0 mL of LC-MS grade Methanol.
Dilute to a final concentration of 1 ug/mL using a 50:50 mixture of Water:Acetonitrile
containing 0.1% Formic Acid. Causality: Formic acid acts as a proton source, significantly
enhancing ionization efficiency for the basic isoxazole nitrogen.

o System Validation: Inject 2 uL of a blank solvent (50:50 H 20:MeCN + 0.1% FA) to confirm
the column is free of carryover. Follow this with an injection of a standard tuning mix to
calibrate the Time-of-Flight (TOF) mass analyzer.

e Acquisition: Inject 2 pL of the sample. Operate the ESI source in positive ion mode with a
capillary voltage of 3.5 kV and a desolvation temperature of 350°C.

Orthogonal Validation Workflow

To achieve absolute certainty in structural elucidation, data from NMR, FT-IR, and MS must be
integrated. The following diagram maps the logical flow of this orthogonal validation process.
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Mass Spectrometry
(ESI-TOF)
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Orthogonal spectroscopic validation workflow for Methyl 1,2-benzoxazole-5-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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